Cas no 187035-39-8 (Methyl (2s)-2-[(tert-butoxy)carbonylamino]-3-(4-pyridyl)propanoate)

• Product Name: Methyl (2s)-2-[(tert-butoxy)carbonylamino]-3-(4-pyridyl)propanoate
• CAS No: 187035-39-8
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 4625904
• Update Time: 2025-05-21

Methyl (2s)-2-[(tert-butoxy)carbonylamino]-3-(4-pyridyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl (2s)-2-[(tert-butoxy)carbonylamino]-3-(4-pyridyl)propanoate
• N12868
• 3-(4-Pyridyl)-N-(tert-butoxycarbonyl)alanine methyl ester
• Methyl 2-(S)-(dimethylethoxycarbonylamino)-3-(4-pyridyl)propanoate
• methyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-pyridin-4-ylpropanoate

• Inchi： 1S/C14H20N2O4/c1-14(2,3)20-13(18)16-11(12(17)19-4)9-10-5-7-15-8-6-10/h5-8,11H,9H2,1-4H3,(H,16,18)/t11-/m0/s1
• InChI Key： QRPNTBDWQKLOBS-NSHDSACASA-N
• SMILES： O(C(N[C@H](C(=O)OC)CC1C=CN=CC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 333
• XLogP3: 1.8
• Topological Polar Surface Area: 77.5

Additional information on Methyl (2s)-2-[(tert-butoxy)carbonylamino]-3-(4-pyridyl)propanoate

Methyl (2S)-2-[(tert-butoxy)carbonylamino]-3-(4-pyridyl)propanoate: A Comprehensive Overview

The compound Methyl (2S)-2-[(tert-butoxy)carbonylamino]-3-(4-pyridyl)propanoate with CAS No. 187035-39-8 is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structure, which incorporates a tert-butoxy carbonyl amino group and a pyridyl moiety, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced drug delivery systems. The tert-butoxy carbonyl amino group serves as a protective group, which can be selectively removed under specific conditions, enabling precise control over the release of active pharmaceutical ingredients. This property has been exploited in the design of site-specific drug delivery systems, where the compound acts as a precursor for bioactive molecules.

In addition to its role in drug delivery, Methyl (2S)-2-[(tert-butoxy)carbonylamino]-3-(4-pyridyl)propanoate has been investigated for its applications in catalysis. The pyridyl moiety within its structure contributes to its ability to act as a ligand in transition metal complexes, facilitating various catalytic reactions. Recent research has demonstrated its effectiveness in asymmetric catalysis, particularly in the synthesis of chiral pharmaceutical intermediates. This has opened new avenues for the production of enantiomerically pure compounds, which are critical in the development of modern medicines.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and stereochemistry. The use of chiral auxiliary groups, such as the tert-butoxycarbonyl (Boc) group, plays a pivotal role in ensuring the correct stereochemistry during the formation of the (2S) configuration. Advanced techniques, including enantioselective hydrogenation and stereoselective alkylation, have been employed to achieve high yields and excellent enantiomeric excess.

From a materials science perspective, this compound has shown promise as a precursor for the synthesis of functional polymers. The pyridyl group can participate in coordination polymerization, leading to materials with tailored properties such as high thermal stability and mechanical strength. Recent advancements in polymer chemistry have leveraged this compound to develop novel materials for applications ranging from electronic devices to biomedical implants.

Furthermore, computational studies have provided deeper insights into the electronic properties and reactivity of Methyl (2S)-2-[(tert-butoxy)carbonylamino]-3-(4-pyridyl)propanoate. Density functional theory (DFT) calculations have revealed that the compound exhibits unique electronic transitions due to the conjugation between the pyridyl ring and the amino group. These findings have implications for its use in optoelectronic devices and sensors.

In conclusion, Methyl (2S)-2-[(tert-butoxy)carbonylamino]-3-(4-pyridyl)propanoate with CAS No. 187035-39-8 is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing both academic and industrial endeavors.